3-{3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-1H-indol-1-yl}propanamide

• IUPAC Name: 3-[3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]indol-1-yl]propanamide
• InChI: InChI=1S/C21H17N5O/c22-12-14(21-24-17-6-2-3-7-18(17)25-21)11-15-13-26(10-9-20(23)27)19-8-4-1-5-16(15)19/h1-8,11,13H,9-10H2,(H2,23,27)(H,24,25)/b14-11+
• InChI Key: YRTJVMYIEHXCEW-SDNWHVSQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CCC(=O)N)C=C(C#N)C3=NC4=CC=CC=C4N3
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CCC(=O)N)/C=C(\C#N)/C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H17N5O
• Molecular Weight: 355.4 g/mol

Description

3-{3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-1H-indol-1-yl}propanamide is a complex organic compound that features both benzimidazole and indole moieties These structures are known for their significant biological activities and are commonly found in various pharmacologically active compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-1H-indol-1-yl}propanamide typically involves multi-step organic reactions. One common method starts with the preparation of the benzimidazole and indole intermediates. These intermediates are then coupled through a series of condensation reactions, often involving cyanoacetic acid derivatives and suitable catalysts under controlled temperature and pH conditions .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This includes the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-{3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-1H-indol-1-yl}propanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the cyano group or the benzimidazole ring

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenated solvents, strong bases or acids

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols .

Scientific Research Applications

3-{3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-1H-indol-1-yl}propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anticancer, antimicrobial, and antiviral properties.

Industry: Utilized in the development of new materials and chemical sensors

Mechanism of Action

The mechanism of action of 3-{3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-1H-indol-1-yl}propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The benzimidazole and indole moieties can bind to active sites, inhibiting enzyme activity or modulating receptor functions. This compound may also induce oxidative stress or disrupt cellular processes, leading to its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

3-(1H-benzimidazol-2-yl)-3,4-dihydro-2H-benzo[e][1,3]oxazine: Known for its anticancer properties.

1H-benzimidazole-2-yl hydrazones: Exhibits combined antiparasitic and antioxidant activities.

Uniqueness

3-{3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-1H-indol-1-yl}propanamide stands out due to its unique combination of benzimidazole and indole structures, along with the cyanoethenyl group. This combination enhances its chemical reactivity and broadens its range of biological activities, making it a versatile compound for various applications .